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Abstract
Bombolitin III is a cationic, amphipathic heptadecapeptide discovered in the venom of the

bumblebee Megabombus pennsylvanicus. As a member of the bombolitin family of peptides, it

exhibits a range of biological activities, including antimicrobial, hemolytic, and mast cell

degranulating properties. These activities are primarily attributed to its ability to interact with

and disrupt cell membranes. This document provides a comprehensive overview of the

discovery, origin, and key biological functions of Bombolitin III, along with detailed

experimental protocols and a summary of its physicochemical and biological properties. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals involved in the fields of biochemistry, pharmacology, and drug development.

Discovery and Origin
Bombolitin III was first isolated and characterized in 1985 by Argiolas and Pisano from the

venom of the North American bumblebee, Megabombus pennsylvanicus.[1][2] It was one of

five structurally related peptides, collectively named bombolitins (I-V), identified in the venom.

[1][2] These peptides were found to be rich in hydrophobic amino acids and share functional

similarities, including the ability to lyse erythrocytes, release histamine from mast cells, and

stimulate phospholipase A2.[1][2]
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The bombolitins represent a distinct class of peptides with biological activities similar to other

well-known venom peptides like melittin from honeybees and mastoparan from wasps.[1][2]

The functional convergence of these peptides, despite differences in their amino acid

sequences, is thought to be a consequence of their shared amphiphilic nature.[1][2]

Physicochemical and Biological Properties
Bombolitin III is a 17-amino acid peptide with a C-terminal amidation.[1][2] Its primary

structure and other key properties are summarized in the table below.

Property Value Reference

Amino Acid Sequence

Ile-Lys-Ile-Met-Asp-Ile-Leu-

Ala-Lys-Leu-Gly-Lys-Val-Leu-

Ala-His-Val-NH2

[1][2]

Molecular Weight ~1863 Da (Calculated)

Origin
Megabombus pennsylvanicus

(Bumblebee) venom
[1][2]

Biological Activities

Antimicrobial, Hemolytic, Mast

cell degranulating,

Phospholipase A2 stimulating

[1][2]

Biological Activities and Mechanism of Action
The biological activities of Bombolitin III are intrinsically linked to its amphipathic α-helical

structure, which allows it to interact with and disrupt the integrity of biological membranes.

Antimicrobial Activity
While specific minimal inhibitory concentration (MIC) values for Bombolitin III against a wide

range of pathogens are not extensively documented in readily available literature, bombolitins,

in general, have demonstrated activity against both Gram-positive and Gram-negative bacteria,

as well as fungi.[3] The proposed mechanism of action involves the electrostatic attraction of

the cationic peptide to the negatively charged components of microbial cell membranes, such

as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive
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bacteria. Following this initial binding, the peptide is believed to insert into the lipid bilayer,

leading to membrane permeabilization, leakage of cellular contents, and ultimately, cell death.
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Figure 1: Proposed antimicrobial mechanism of Bombolitin III.

Hemolytic Activity
Bombolitins are known to lyse erythrocytes.[1][2] This activity is a direct consequence of the

peptide's interaction with the erythrocyte membrane. While a specific EC50 (the concentration

of peptide that causes 50% hemolysis) for Bombolitin III is not explicitly stated in the initial

discovery paper, the bombolitin family exhibits hemolytic activity with threshold doses in the

range of 0.5-2.5 µg/mL.[1][2] The mechanism is thought to be similar to its antimicrobial action,

involving membrane disruption.

Mast Cell Degranulation
Bombolitin III is a potent mast cell degranulating peptide.[1][2] This activity leads to the

release of histamine and other inflammatory mediators from mast cells. The mechanism is

believed to involve the direct activation of G-proteins, a common feature of mast cell

degranulating peptides.
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Figure 2: Simplified signaling pathway for Bombolitin III-induced mast cell degranulation.

Stimulation of Phospholipase A2
Bombolitins, including Bombolitin III, have been shown to stimulate the activity of

phospholipase A2 (PLA2).[1][2][4] PLA2 is an enzyme that hydrolyzes the sn-2 position of

glycerophospholipids, releasing fatty acids and lysophospholipids. The stimulatory effect of

Bombolitin III on PLA2 is thought to be due to its ability to perturb the structure of the

phospholipid substrate, making it more accessible to the enzyme.[4]

Experimental Protocols
This section provides an overview of the methodologies used to characterize the biological

activities of Bombolitin III.

Isolation of Bombolitin III
The following diagram illustrates a general workflow for the isolation of bombolitins from

bumblebee venom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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